N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]acetamide
• InChI: InChI=1S/C19H17NO3S2/c1-13-5-2-3-6-15(13)23-12-18(21)20-11-14-8-9-17(25-14)19(22)16-7-4-10-24-16/h2-10H,11-12H2,1H3,(H,20,21)
• InChI Key: NRJIEMVMBAVQNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2=CC=C(S2)C(=O)C3=CC=CS3
• Molecular Formula: C19H17NO3S2
• Molecular Weight: 371.5 g/mol
• CAS No.: 1421465-64-6

Description

N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C19H17NO3S2 and its molecular weight is 371.47. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Drug Synthesis

Compounds with thiophene moieties and acetamide groups are often explored for their utility in synthesizing heterocyclic compounds, which are crucial in drug development due to their diverse biological activities. For example, the silylation of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes leads to the formation of silaheterocyclic compounds, illustrating the reactivity of similar compounds in creating heterocycles with potential pharmacological applications (Lazareva et al., 2017).

Antimalarial Activity

Research into the synthesis and quantitative structure-activity relationships of compounds with specific configurations reveals their potential for antimalarial activity. This is significant for the chemical compound , as structurally related compounds have been shown to possess activity against Plasmodium berghei in mice, demonstrating the potential utility of thiophene and acetamide derivatives in developing new antimalarial agents (Werbel et al., 1986).

Antimicrobial Activity

The development of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides with anti-inflammatory activity highlights the relevance of thiophene-acetamide derivatives in antimicrobial research. Compounds in this category have shown significant anti-inflammatory activity, underlining their potential as leads for new antimicrobial agents (Sunder & Maleraju, 2013).

Optical Properties and Sensor Applications

The synthesis and characterization of orcinolic derivatives, including studies on their crystal structure, DFT calculations, and optical properties as OH− indicators, suggest that compounds with thiophene and acetamide functionalities can be engineered for sensor applications. This area of research offers insights into the design of molecular sensors and the exploration of their optical properties for detecting specific ions or molecules (Wannalerse et al., 2022).